Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]-

• CAS No.: 1278662-51-3
• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol
• IUPAC Name: [2-[4-(difluoromethoxy)phenyl]cyclopropyl]methanamine
• InChI: InChI=1S/C11H13F2NO/c12-11(13)15-9-3-1-7(2-4-9)10-5-8(10)6-14/h1-4,8,10-11H,5-6,14H2
• InChI Key: YLAYUIMEMDLUBM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C2=CC=C(C=C2)OC(F)F)CN

Description

Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- is a chemical compound with a unique structure that includes a cyclopropane ring and a difluoromethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- typically involves the reaction of cyclopropanemethanamine with 4-(difluoromethoxy)benzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropanemethanone derivatives, while reduction may produce cyclopropanemethanol derivatives .

Scientific Research Applications

Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential effects on biological systems.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 1-[4-(Difluoromethoxy)phenyl]ethanamine
• Cyclopropanemethanamine, 1-(2,4-difluorophenyl)-, hydrochloride
• (1-(4-(Trifluoromethoxy)phenyl)cyclopropyl)methanamine hydrochloride

Uniqueness

Cyclopropanemethanamine, 2-[4-(difluoromethoxy)phenyl]- is unique due to its specific structural features, such as the presence of both a cyclopropane ring and a difluoromethoxyphenyl group. These features confer distinct chemical properties and reactivity, making it valuable for various research and industrial applications .